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Compound of Interest

Compound Name: Mifepristone

Cat. No.: B1683876 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides crucial procedural guidance for the safe handling and disposal of

Mifepristone in a laboratory setting. Adherence to these protocols is essential to mitigate risks

and ensure a safe working environment. Mifepristone is classified as a hazardous substance,

and proper personal protective equipment (PPE) and handling procedures are mandatory.[1]

Hazard Summary
Mifepristone presents several health risks that necessitate careful handling.[2] It is known to

be an abortifacient steroid and a progesterone receptor antagonist.[1] Key hazards associated

with Mifepristone are summarized below.
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Hazard Classification Description Citations

Reproductive Toxicity
May damage fertility or the

unborn child.
[2][3][4]

Acute Toxicity
Harmful if swallowed, in

contact with skin, or if inhaled.
[2][5]

Skin Irritation Causes skin irritation. [2][5]

Eye Irritation Causes serious eye irritation. [2][5]

Respiratory Irritation
May cause respiratory

irritation.
[2][5]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the primary defense against exposure

to Mifepristone.[6] The following PPE is required when handling this compound.[3][4][5][7]
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PPE Category Specifications Citations

Hand Protection

Chemical-impermeable gloves.

It is recommended to wear two

pairs of gloves, especially

when compounding,

administering, and disposing of

the drug.

[7][8]

Body Protection

A protective disposable gown

made of lint-free, low-

permeability fabric with a solid

front, long sleeves, and tight-

fitting cuffs.

[8]

Eye and Face Protection

Safety glasses with side-

shields or goggles are

mandatory. A face shield

should be used when there is

a risk of splashing.

[1][5][9]

Respiratory Protection

To be used when there is a risk

of dust or aerosol formation.

The need for respiratory

protection should be assessed

based on the level of potential

contamination. Options include

PAPR, full-face air-purifying

devices with P2 or P3 filters, or

air-supplied respirators.

[1]

Operational and Handling Procedures
Safe handling of Mifepristone requires strict adherence to the following procedural steps to

minimize exposure and prevent contamination.

Engineering Controls
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Ventilation: All handling of Mifepristone powder should be conducted in a well-ventilated

area.[1][7]

Containment: For laboratory-scale handling, barrier protection or laminar flow cabinets

should be considered.[1] Fume hoods and other open-face containment devices are

acceptable when a face velocity of at least 1 m/s (200 feet/minute) is achieved.[1]

Step-by-Step Handling Protocol
Preparation:

Before handling, ensure all necessary PPE is available and in good condition.[3]

Designate a specific area for handling Mifepristone and ensure it is clean and

uncluttered.

Obtain and read all safety instructions before use.[3][7]

Handling:

Wear the appropriate PPE as specified in the table above.[7]

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[1]

[7]

When handling, do not eat, drink, or smoke.[1][5][7]

Keep containers securely sealed when not in use.[1]

Avoid physical damage to containers.[1]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[7]

After Handling:

Always wash hands thoroughly with soap and water after handling.[1][5][7]

Contaminated work clothes should be laundered separately before reuse.[1]
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Properly remove and dispose of contaminated gloves and other disposable PPE.[3]

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is critical.

Spill Cleanup
Minor Spills:

Contain the spillage.[1]

Wear appropriate PPE, including a dust respirator.[1]

Use dry clean-up procedures and avoid generating dust.[1]

Dampen the spilled material with water to prevent dusting before sweeping.[1]

Vacuum or sweep up the material. The vacuum cleaner must be fitted with a HEPA filter.[1]

Collect the waste in a sealed, suitable container for disposal.[1]

Major Spills:

Alert personnel in the area and evacuate.[1]

Alert Emergency Responders, providing the location and nature of the hazard.[1]

Control personal contact by wearing appropriate protective clothing.[1]

Prevent spillage from entering drains or water courses.[1]

Recover the product wherever possible.[1]

Follow the cleanup procedures for minor spills once the situation is under control.[1]

First Aid Measures
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Exposure Route First Aid Procedure Citations

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and seek

immediate medical attention.

[7]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with soap

and plenty of water. Consult a

doctor.

[3][7]

Eye Contact

Rinse the eyes with plenty of

water for at least 15 minutes.

Seek immediate medical

attention.

[7]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[7]

Disposal Plan
Proper disposal of Mifepristone and contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Waste Mifepristone: Rejected, expired, or unwanted Mifepristone must be disposed of as

hazardous waste through a licensed disposal facility.[10]

Contaminated Materials: All disposable PPE (gloves, gowns, etc.) and any materials used for

cleaning spills should be collected in a sealed container and disposed of as hazardous waste

in accordance with local, state, and federal regulations.[3]
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Empty Containers: Empty containers may contain residual dust and should be handled with

care. They should be disposed of as hazardous waste. Do not cut, drill, grind, or weld such

containers.[1] In a clinical setting, empty or partially empty packages are disposed of

according to standard procedures.[10]

Quantitative Data for Handling Mifepristone
Parameter Value Citation

Fume Hood Face Velocity
At least 1 m/s (200

feet/minute)
[1]

Mifepristone Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Mifepristone in a

laboratory setting.
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Mifepristone Safe Handling Workflow
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Caption: Workflow for safe handling of Mifepristone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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